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Compound of Interest

Compound Name: TC-F2

Cat. No.: B090038 Get Quote

Topic: Personal Protective Equipment for Handling TC-F2 Content Type: Provides essential,

immediate safety and logistical information, including operational and disposal plans. This

content provides procedural, step-by-step guidance that directly answers specific operational

questions.

This document provides a comprehensive guide to the safe handling, storage, and disposal of

TC-F2 (CAS No. 1304778-15-1), a reversible inhibitor of fatty acid amide hydrolase (FAAH).

The information is intended for researchers, scientists, and drug development professionals.

Chemical and Safety Data
TC-F2 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] The following table summarizes key quantitative data for TC-F2.
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Property Value Reference

GHS Classification

Acute toxicity, Oral (Category

4); Acute aquatic toxicity

(Category 1); Chronic aquatic

toxicity (Category 1)

[1]

Molecular Weight 439.51 g/mol

Purity ≥98% (HPLC)

Solubility Soluble to 100 mM in DMSO [2]

IC50 (FAAH) 28 nM (human), 100 nM (rat)

Occupational Exposure Limits No data available [1]

Personal Protective Equipment (PPE)
When handling TC-F2, the following personal protective equipment is mandatory to minimize

exposure risk.

PPE Type Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes

and dust.

Hand Protection Protective gloves (e.g., nitrile) Prevents skin contact.

Body Protection
Impervious clothing (laboratory

coat)

Protects against contamination

of personal clothing.

Respiratory Protection Suitable respirator

Required when handling the

powder form to avoid

inhalation of dust.[1]

Experimental Protocols: Handling and Solution
Preparation
Storage:
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Powder: Store at -20°C for up to 2 years.[3]

In Solvent (DMSO): Store at -80°C for up to 6 months or at -20°C for up to 1 month (protect

from light).[2]

Preparation of Stock Solution (100 mM in DMSO):

Ensure all handling is performed in a well-ventilated area, preferably a fume hood.

Wear all required PPE (safety goggles, gloves, lab coat).

Allow the vial of TC-F2 powder to equilibrate to room temperature before opening.

To prepare a 100 mM stock solution, add 2.28 mL of DMSO to 1 mg of TC-F2 (assuming a

molecular weight of 439.51 g/mol ). Adjust volume as needed based on the desired

concentration and amount of TC-F2.

Cap the vial tightly and vortex until the solid is completely dissolved.

Preparation of Working Solution for In Vivo Experiments: The following protocol yields a

suspended solution of 2.08 mg/mL.[2]

Start with a 20.8 mg/mL stock solution in DMSO.

In a sterile tube, add 100 µL of the DMSO stock solution to 400 µL of PEG300. Mix

thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL. Mix well before use. This solution can

be used for oral or intraperitoneal injection.[2]

Operational and Disposal Plans
Safe Handling Workflow:
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Preparation

Experimentation

Cleanup & Disposal

Don PPE

Prepare work area in fume hood

Weigh TC-F2 powder

Prepare stock solution

Conduct experiment

Collect waste

Decontaminate work surfaces

Dispose of waste in approved container

Remove PPE

Wash hands
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Spill

Personal Exposure

Skin Contact

Eye Contact

Inhalation

Ingestion

Evacuate immediate area Notify supervisor Contain spill with absorbent material Clean up with appropriate PPE

Remove contaminated clothing Rinse skin with water for 15 min

Seek immediate medical attention

Flush eyes with water for 15 min

Move to fresh air

Rinse mouth, do NOT induce vomiting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
TC-F2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090038#personal-protective-equipment-for-handling-
tc-f2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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